Cas no 111-63-7 (Vinyl Stearate (stabilized with MEHQ))

• Product Name: Vinyl Stearate (stabilized with MEHQ)
• CAS No: 111-63-7
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• MDL: MFCD00026667
• CID: 174631
• PubChem ID: 87575774
• Update Time: 2025-11-01

Vinyl Stearate (stabilized with MEHQ) Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,ethenyl ester
• Vinyl Stearate (stabilized with MEHQ)
• VINYL STEARATE
• ethenyl octadecanoate
• Stearic Acid Vinyl Ester
• Stearic Acid Vinyl Ester (stabilized with MEHQ)
• Vinyl Stearate ethenyl octadecanoate
• VINYL STEARATE, INHIBITOR MEHQ (20PPM)
• Stearicacidethylester,stabilizedwithMEHQ
• Octadecanoicacid,ethenylester
• Vinyl stearate contains 20 ppm MEHQ as inhibitor, 95%
• Octadecanoic acid, ethenyl ester
• Stearic acid, vinyl ester
• F6L6TFV7BX
• AFSIMBWBBOJPJG-UHFFFAOYSA-N
• Vinylstearate
• Stearic acid vinyl
• Octadecanoic acid ethenyl ester
• NSC5641
• VinylStearate(stabilizedwithMEHQ)
• Stearic acid, vinyl ester (8CI)
• NSC20891
• 6581AF
• NSC-
• NSC 20891
• UNII-F6L6TFV7BX
• HY-W106426
• S0241
• EINECS 203-890-0
• NSC-5641
• NSC-20891
• FT-0631628
• FS-4089
• DTXSID20861736
• vinyl octadecanoate
• SCHEMBL20476
• Q27277716
• NS00041239
• MFCD00026667
• 111-63-7
• Vinyl stearate,min. 95%
• AI3-23120
• D95414
• Vinyl stearate, contains 20 ppm MEHQ as inhibitor, 95%
• AKOS015916173
• CS-0167847
• DTXCID60810622
• DB-040994

• MDL： MFCD00026667
• Inchi： 1S/C20H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h4H,2-3,5-19H2,1H3
• InChI Key： AFSIMBWBBOJPJG-UHFFFAOYSA-N
• SMILES： O(C=C)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 310.28700
• Monoisotopic Mass: 310.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9

Experimental Properties

• Color/Form: Waxy solid.
• Density: 0.904 g/mL at 25 °C(lit.)
• Melting Point: 35-37 °C(lit.)
• Boiling Point: 145 °C(lit.)
• Flash Point: >230 °F
• Stability/Shelf Life: Stable. Incompatible with acids, bases, strong oxidizing agents.
• PSA: 26.30000
• LogP: 6.93460
• Solubility: Not determined

Vinyl Stearate (stabilized with MEHQ) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Vinyl Stearate (stabilized with MEHQ)

Vinyl Stearate (stabilized with MEHQ): An Overview of Its Properties, Applications, and Recent Research

Vinyl Stearate (stabilized with MEHQ), with the CAS number 111-63-7, is a versatile compound widely used in various industries, including cosmetics, pharmaceuticals, and coatings. This article provides a comprehensive overview of its chemical properties, applications, and the latest research findings.

Vinyl Stearate is an ester derived from stearic acid and vinyl alcohol. It is known for its excellent thermal stability and resistance to hydrolysis, making it a valuable component in formulations that require long-term stability. The addition of MEHQ (Methoxyphenol) as a stabilizer further enhances its shelf life and performance by preventing premature polymerization.

In terms of physical properties, Vinyl Stearate (stabilized with MEHQ) is a white to off-white solid at room temperature. It has a melting point ranging from 65°C to 70°C and is insoluble in water but soluble in organic solvents such as ethanol and toluene. These properties make it suitable for use in a wide range of applications where controlled solubility and thermal stability are crucial.

The chemical structure of Vinyl Stearate consists of a long hydrocarbon chain attached to a vinyl group. This unique structure contributes to its ability to form stable emulsions and improve the texture and spreadability of formulations. In cosmetics, it is commonly used as an emollient and thickening agent in creams, lotions, and hair care products. Its emollient properties help to moisturize the skin and reduce the appearance of fine lines and wrinkles.

In the pharmaceutical industry, Vinyl Stearate (stabilized with MEHQ) is utilized as an excipient in drug formulations. It can enhance the bioavailability of active pharmaceutical ingredients (APIs) by improving their solubility and stability. Recent studies have shown that Vinyl Stearate-based formulations can significantly improve the oral bioavailability of poorly water-soluble drugs, thereby enhancing their therapeutic efficacy.

In the field of coatings, Vinyl Stearate (stabilized with MEHQ) is used as a rheology modifier and anti-sagging agent. It helps to control the flow properties of coatings, ensuring uniform application and preventing sagging during drying. This makes it particularly useful in industrial coatings, automotive finishes, and architectural paints.

The addition of MEHQ as a stabilizer is crucial for maintaining the integrity of Vinyl Stearate-based formulations over extended periods. MEHQ acts as an antioxidant by scavenging free radicals that can initiate polymerization reactions. This stabilization process not only extends the shelf life of the product but also ensures consistent performance in various applications.

Recent research has explored the potential of Vinyl Stearate (stabilized with MEHQ) in advanced applications such as drug delivery systems and nanotechnology. For instance, studies have demonstrated that incorporating Vinyl Stearate into lipid nanoparticles can enhance the targeted delivery of drugs to specific tissues or cells. This approach has shown promise in improving the treatment outcomes for various diseases, including cancer and neurodegenerative disorders.

In addition to its functional benefits, the safety profile of Vinyl Stearate (stabilized with MEHQ) has been extensively evaluated. Toxicological studies have shown that it is non-irritating to skin and eyes and does not pose significant health risks when used as directed. These findings support its widespread use in consumer products and industrial applications.

The environmental impact of Vinyl Stearate (stabilized with MEHQ) has also been considered in recent research. Studies have indicated that it biodegrades readily under aerobic conditions, reducing its potential for environmental accumulation. This characteristic aligns with growing consumer demand for sustainable and eco-friendly products.

In conclusion, Vinyl Stearate (stabilized with MEHQ), CAS number 111-63-7, is a multifunctional compound with a wide range of applications across various industries. Its unique chemical properties, enhanced by the addition of MEHQ as a stabilizer, make it an essential component in formulations requiring stability, solubility control, and improved performance. Ongoing research continues to uncover new potential uses for this versatile compound, further solidifying its importance in modern chemistry and materials science.